7-(benzyloxy)-2,3,4,5-tetrahydro-1H-3-benzazepine

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: 7-phenylmethoxy-2,3,4,5-tetrahydro-1H-3-benzazepine
• InChI: InChI=1S/C17H19NO/c1-2-4-14(5-3-1)13-19-17-7-6-15-8-10-18-11-9-16(15)12-17/h1-7,12,18H,8-11,13H2
• InChI Key: DPRCEQIDVGCQRH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC2=C1C=CC(=C2)OCC3=CC=CC=C3

Description

7-(benzyloxy)-2,3,4,5-tetrahydro-1H-3-benzazepine is a useful research compound. Its molecular formula is C17H19NO and its molecular weight is 253.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Benzyloxy-1,2,4,5-tetrahydro-benzo[d]azepine-3-carboxylic acid tert-butyl ester (D1) (1.06 g, 3 mmol) was dissolved in dichloromethane (15 ml) and treated with trifluoroacetic acid (15 ml). The solution was stirred at room temperature for 2 hours, concentrated in vacuo and then twice co-evaporating with dichloromethane. The residue was dissolved in methanol and applied to a SCX ion exchange column (Varian bond-elute, 10 g) and washed with methanol and then a mixture of 0.880 ammonia/methanol. The combined basic fractions were reduced in vacuo and the residue purified by column chromatography, eluting with a mixture of 0.880 ammonia:ethanol:dichloromethane (1:9:90) to afford the title compound (D2) (702 mg, 93%), MS (ES+) m/e 254 [M+H]+.